Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

disilylsilane spectroscopic characterization data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Disilylsilane

CAS No.: 7783-26-8

Cat. No.: S1893276

Disilylsilane Spectroscopic Data

The spectroscopic data for disilylsilane (HsSi3) is summarized in the table below.

. Chemical Shift | Wavenumber / Assignment /
Spectroscopic Method .
Wavelength Interpretation
'H NMR [1] 3.5 - 4.5 ppm (singlet) Terminal SiHs groups (6H)
3.8-4.2 ppm Central SiHz2 group (2H)
29Si NMR [1] -40 to -60 ppm Terminal silicon atoms
(SiH3)
-45 to -55 ppm Central silicon atom (SiHz2)
IR Spectroscopy [1] 2150 - 2200 cm~1 Si-H stretching vibrations
940 - 960 cm™* Si-H deformation modes
420 - 450 cm™1 Si-Si stretching vibrations
Raman Spectroscopy 420 - 450 cm™1 Si-Si stretching vibrations

[1]
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. Chemical Shift /| Wavenumber / Assignment /
Spectroscopic Method .
Wavelength Interpretation
2150 - 2170 cm—t Symmetric Si-H stretching

The molecular structure of disilylsilane is a chain of three silicon atoms with hydrogen atoms completing the

tetrahedral geometry [2] [1].

Click to download full resolution via product page

Molecular structure of disilylsilane (HsSi3) with a linear silicon backbone [1].

General Guidance for Experimental Protocols

Since detailed methodologies for the cited data were not located, here is a general framework for acquiring

such data.
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e Sample Preparation: For NMR and IR spectroscopy, disilylsilane would typically be handled as a
gas or neat liquid in a sealed, moisture-free cell due to its air sensitivity and volatility [1].

e NMR Spectroscopy: H NMR spectra are acquired on a standard high-field NMR spectrometer.
Chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm [1]. For 2°Si NMR, longer
relaxation times and the low natural abundance (4.7%) often require techniques like proton
decoupling to enhance signal quality [1].

¢ Vibrational Spectroscopy (IR & Raman): IR spectra are recorded using a Fourier-transform infrared
(FTIR) spectrometer. The sample is analyzed as a gas or within an inert atmosphere cell [1]. Raman
spectroscopy is performed by irradiating the sample with a laser and analyzing the scattered light. It is
particularly effective for detecting Si-Si bonds [1].
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General workflow for spectroscopic characterization of volatile, air-sensitive compounds.

Research Data Gaps and Alternatives

The search results confirm that disilylsilane itself is not a compound involved in cell signaling [1]. The
extensive information on signaling pathways found is related to entirely different biological and chemical

contexts [3] [4] [5]. This is likely a key reason why the specific data you requested was not located.

For the most current and detailed data, I suggest you:
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e Consult Specialized Databases: Search directly in scientific databases like SciFinder Navigator or
Reaxys using the CAS Number 7783-26-8.

¢ Review Foundational Literature: Look for older primary research papers on polysilane chemistry, as
the fundamental characterization of disilylsilane may have been established decades ago.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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